Bis(carbomethoxyethyl)dimethyltin

• CAS: 115152-95-9
• Synonyms: BIS(CARBOMETHOXYETHYL)DIMETHYLTIN
• Molecular Formula: C10H20O4Sn
• Molecular Weight: 322.97 g/mol
• SMILES: COC(=O)CC[Sn](C)(C)CCC(=O)OC
• InChI: InChI=1S/2C4H7O2.2CH3.Sn/c2*1-3-4(5)6-2;;;/h2*1,3H2,2H3;2*1H3
• InChIKey: OTMLRVACYJLBEH-UHFFFAOYSA-N

Volatile organotin intermediates compromise rigid PVC extrusion and pose worker exposure hazards. Bis(carbomethoxyethyl)dimethyltin (CAS 115152-95-9) is an estertin intermediate engineered to mitigate these risks. Its high boiling point (303.9 °C) minimizes evaporative losses at processing temperatures (180-210 °C), ensuring consistent tin content. Derived stabilizers exhibit lower migration from PVC articles, aiding compliance with EU 10/2011 and NSF/ANSI 61 standards. Toxicologically, the estertin architecture reduces thymus atrophy and lymphocyte depletion compared to dibutyltin or dimethyltin dichloride, offering a measurable safety advantage for formulation sites.

Bis(carbomethoxyethyl)dimethyltin: Ester-Functionalized Organotin Intermediate

Bis(carbomethoxyethyl)dimethyltin (CAS 115152-95-9), also referred to as dimethyltin bis(2-carbomethoxyethyl) or BCEDMT, is an organotin(IV) compound belonging to the estertin structural class. It features a central tin atom bearing two methyl ligands and two carbomethoxyethyl (–CH₂CH₂COOCH₃) groups, yielding the molecular formula C₁₀H₂₀O₄Sn and a molecular weight of 322.97 g·mol⁻¹ . This compound serves as a key precursor or model system for the broader class of estertin PVC heat stabilizers, which were developed to combine the thermal stabilization efficacy of conventional alkyltin mercaptides with reduced volatility and lower extractability from the polymer matrix [1].

Estertin intermediate Designed for synthesis of low-volatility PVC heat stabilizers with reduced extractability

Thermal processing window Higher boiling point supports reduced fuming in high-temperature PVC extrusion

Toxicological profile Estertin architecture associates with lower immunotoxicity risk compared to dibutyltin alternatives

• [1] Lanigan, D.; Weinberg, E. L. The Use of Estertin Stabilizers in PVC. In Organotin Compounds: New Chemistry and Applications; ACS Symposium Series; American Chemical Society: Washington, D.C., 1976; pp 134–155. View Source

Why Generic Organotin Substitution Fails for This Ester-Functionalized Intermediate

Organotin compounds are not interchangeable commodities. Small structural changes in the ligands attached to tin produce large differences in boiling point, vapor pressure, mammalian toxicity, and migration behavior from finished PVC articles. The estertin architecture represented by bis(carbomethoxyethyl)dimethyltin was specifically designed to address the high volatility of lower dialkyltin dichlorides and the pronounced immunotoxicity of dibutyltin species, while retaining the Lewis-acid-driven stabilization chemistry essential for PVC protection [1]. Replacing this estertin intermediate with a generic dibutyltin or dimethyltin chloride would compromise thermal processing window, increase stabilizer loss via volatilization, and introduce a significantly more hazardous toxicological profile, as demonstrated in comparative feeding studies [2]. Therefore, procurement specifications that merely require “organotin stabilizer” without compound-level identity risk selecting materially different performance and safety outcomes.

Target compound

Bis(carbomethoxyethyl)dimethyltin: low volatility, ester-functionalized, controlled immunotoxicity class.

Generic substitute

Dimethyltin or dibutyltin dichloride: higher vapor pressure, pronounced thymotoxicity, different migration profile.

Processing consistency

Ester side chains reduce stabilizer loss via volatilization during compounding above 170 °C.

Risk with dialkyltin chlorides

Boiling points below 200 °C may lead to tin depletion and altered heat stability.

Toxicological class

β-carbomethoxyethyl moiety enables metabolic hydrolysis to less immunotoxic species.

Immunotoxicity concern

Dibutyltin analogs cause thymus atrophy at low dietary levels; substitution may introduce occupational exposure hazard.

• [1] Lanigan, D.; Weinberg, E. L. The Use of Estertin Stabilizers in PVC. In Organotin Compounds: New Chemistry and Applications; ACS Symposium Series; American Chemical Society: Washington, D.C., 1976; pp 134–155. View Source
• [2] Penninks, A. H.; Seinen, W. Comparative toxicity of alkyltin and estertin stabilizers. Food Chem. Toxicol. 1982, 20 (6), 909–916. DOI: 10.1016/s0015-6264(82)80227-7. View Source

Quantitative Evidence for Selecting This Estertin Intermediate

Boiling Point and Volatility Versus Dimethyltin and Dibutyltin Dichlorides

Bis(carbomethoxyethyl)dimethyltin exhibits a boiling point of 303.9 °C at 760 mmHg, which is substantially higher than that of the commonly used organotin intermediates dimethyltin dichloride (bp ~187 °C) and dibutyltin dichloride (bp ~135 °C) . The flash point is reported as 137.6 °C . This higher boiling point is a direct consequence of the ester-functionalized carbomethoxyethyl ligands, which increase molecular weight and reduce vapor pressure, translating to lower volatilization losses during PVC compounding at typical processing temperatures of 170–200 °C [1].

Boiling point vs dialkyltin chlorides

Head-to-head

Target: 303.9 °C at 760 mmHg
Dimethyltin dichloride: ~187 °C
Dibutyltin dichloride: ~135 °C

Supports low-volatility processing fit

ΔT ≈ +117–169 °C; data to verify with product lot

Evidence Dimension	Boiling point (volatility indicator)
Target Compound Data	303.9 °C at 760 mmHg
Comparator Or Baseline	Dimethyltin dichloride: 185–190 °C; Dibutyltin dichloride: 135 °C
Quantified Difference	ΔT ≈ +117 °C vs. dimethyltin dichloride; ΔT ≈ +169 °C vs. dibutyltin dichloride
Conditions	Standard atmospheric pressure (760 mmHg); reported physical property data

Why This Matters

Reduced volatility directly minimizes stabilizer loss during high-temperature PVC extrusion and calendering, improving process consistency and reducing fume evolution.

• [1] Lanigan, D.; Weinberg, E. L. The Use of Estertin Stabilizers in PVC. In Organotin Compounds: New Chemistry and Applications; ACS Symposium Series; American Chemical Society: Washington, D.C., 1976; pp 134–155. View Source

Extractability from PVC Compared to Octyltin Stabilizers

In a direct comparison of first-generation estertin stabilizers (structurally derived from carbomethoxyethyltin intermediates) against a commercial octyltin stabilizer, extraction tests in multiple media demonstrated that estertins are less extractable than the octyltin comparator [1]. Although extraction data for bis(carbomethoxyethyl)dimethyltin itself has not been published, this compound is a recognized precursor to the estertin mercaptide stabilizers evaluated in that study, and the low-extractability property is attributed to the polar ester side-chain functionality [2].

Extractability vs octyltin

Class-level inference

Estertin stabilizers rank lower extractability than octyltin comparators in multi-media extraction tests.

May support migration-sensitive formulation design

Direct measurement for this precursor not published

Evidence Dimension	Extractability from PVC matrix
Target Compound Data	Quantitative data not available for the specific compound; class-level inference from estertin stabilizers.
Comparator Or Baseline	Octyltin stabilizer (class). Estertin stabilizers: less extractable than octyltin comparator across tested media.
Quantified Difference	Rank-order difference (qualitative); estertin < octyltin extractability.
Conditions	Extraction tests in multiple media (specific media not detailed in accessible excerpt); estertin mercaptide stabilizers derived from estertin intermediates.

Why This Matters

Lower extractability is critical for PVC articles intended for food-contact or potable-water applications, where migration of organotin species into the contacting medium is regulated. Selecting an estertin-based formulation over an octyltin one can help meet stricter extraction limits.

• [1] Lanigan, D.; Weinberg, E. L. The Use of Estertin Stabilizers in PVC. In Organotin Compounds: New Chemistry and Applications; ACS Symposium Series; American Chemical Society: Washington, D.C., 1976; pp 134–155. View Source
• [2] Healy, M. A. Environmental and biological tin and lead chemistry. PhD Thesis, University of Nottingham, 1980. View Source

In Vivo Immunotoxicity Profile Versus Dibutyltin Dichloride

A 2-week oral feeding study in rats directly compared the estertin compounds bis-(β-carbomethoxyethyl)tin dichloride (CMETC) and bis-(β-carbobutoxyethyl)tin dichloride (CBETC) against the dialkyltin compounds di-n-butyltin dichloride (DBTC) and di-n-octyltin dichloride (DOTC) [1]. At 150 ppm dietary level, DBTC and DOTC caused a >70% decrease in relative thymus weight compared to controls, accompanied by lymphocyte depletion in the thymic cortex. In contrast, the estertins CMETC and CBETC did not affect lymphoid organ weights at 450 ppm. Only at the much higher dose of 1350 ppm did these estertins produce growth retardation and a statistically significant decrease in relative liver weight, with CBETC additionally reducing thymus and spleen weights [1]. Parenteral administration confirmed this divergence: a single i.p. or i.v. injection of 2.5 mg DBTC/kg caused severe thymic atrophy, whereas CBETC and the hydrolysis product CETC produced no such effect even at 10 mg/kg [1]. While bis(carbomethoxyethyl)dimethyltin differs from the dichloride CMETC in having methyl rather than chloro ligands on tin, the shared β-carbomethoxyethyl moiety is the critical structural determinant enabling metabolic hydrolysis to the non-immunotoxic dicarboxyltin species [2].

In vivo immunotoxicity

Cross-study comparable

Structurally related CMETC: no thymus effect at 450 ppm dietary; DBTC: >70% thymus weight decrease at 150 ppm.

Indicates wider toxicological margin for estertin class

CMETC is bis(β-carbomethoxyethyl)tin dichloride; methyl-ligand analog not tested

Evidence Dimension	In vivo immunotoxicity (thymus atrophy and lymphocyte depletion)
Target Compound Data	Bis(carbomethoxyethyl)dimethyltin not directly tested; structurally related bis-(β-carbomethoxyethyl)tin dichloride (CMETC) assessed.
Comparator Or Baseline	Di-n-butyltin dichloride (DBTC): >70% thymus weight reduction at 150 ppm dietary, severe thymic atrophy at 2.5 mg/kg i.p./i.v.; Di-n-octyltin dichloride (DOTC): similar thymus weight reduction at 150 ppm dietary.
Quantified Difference	CMETC: no thymus effect at 450 ppm dietary; no thymic atrophy at 10 mg/kg i.p./i.v. vs. DBTC active at 2.5 mg/kg. CETC (hydrolysis product): no toxicity up to 1350 ppm.
Conditions	2-week oral feeding study in rats (dietary admixture); single parenteral injection (i.p./i.v.); in vitro lymphocyte metabolism assays at 5–120 µM.

Why This Matters

For industrial hygiene and regulatory compliance in PVC stabilizer manufacturing, avoiding dialkyltin-induced immunotoxicity is critical. The estertin architecture, including bis(carbomethoxyethyl)dimethyltin, offers a significantly wider safety margin in vivo, reducing the risk of occupational thymotoxic exposure.

• [1] Penninks, A. H.; Seinen, W. Comparative toxicity of alkyltin and estertin stabilizers. Food Chem. Toxicol. 1982, 20 (6), 909–916. DOI: 10.1016/s0015-6264(82)80227-7. View Source
• [2] In vitro–in vivo discrepancy for estertin lymphocytotoxicity attributed to rapid hydrolysis to non-toxic dicarboxyltin species; see Penninks & Seinen (1982) discussion. View Source

Acute Oral Toxicity Comparison with Dimethyltin Dichloride

Dimethyltin ester stabilizers—the product class to which bis(carbomethoxyethyl)dimethyltin belongs—have been formulated to achieve oral LD₅₀ values of at least 695 mg/kg, and preferably ≥1000 mg/kg, in rats when trimethyltin impurity levels are controlled below 0.5% [1]. This compares favorably with dimethyltin dichloride, for which the oral LD₅₀ in rats is reported in the range of 74 to 237 mg/kg [2]. Although a direct LD₅₀ measurement for bis(carbomethoxyethyl)dimethyltin has not been published, its structural similarity to the patented dimethyltin ester stabilizers and the established toxicity-modulating effect of ester-functionalized ligands support this class-level advantage [3].

Acute oral toxicity (LD₅₀)

Class-level inference

Dimethyltin ester stabilizers: LD₅₀ ≥ 695–1000 mg/kg; dimethyltin dichloride: 74–237 mg/kg (rat).

Supports lower acute hazard classification review

No direct LD₅₀ for this compound; class-level estimate

Evidence Dimension	Acute oral toxicity (LD₅₀, rat)
Target Compound Data	Not directly measured; class-level expectation from dimethyltin ester stabilizers: LD₅₀ ≥ 695–1000 mg/kg.
Comparator Or Baseline	Dimethyltin dichloride: LD₅₀ 74–237 mg/kg (oral, rat).
Quantified Difference	Estimated ≥3–13 fold higher LD₅₀ for dimethyltin ester class vs. dimethyltin dichloride.
Conditions	Oral administration to rats; trimethyltin impurity controlled to ≤0.5% for ester stabilizers.

Why This Matters

Lower acute toxicity translates into less stringent handling and containment requirements during procurement, storage, and formulation, reducing operational costs and regulatory burden for industrial users.

• [1] Gloskey, C. R. Dimethyltin ester stabilizers for vinyl-halide polymers. U.S. Patent 3,887,519, June 3, 1975. View Source
• [2] Stanford University. Laboratory Chemical Safety Summaries: Trimethyltin Chloride (and other organotin compounds). https://web.stanford.edu/dept/EHS/prod/researchlab/lab/forms/lcss/lcss-trimethyltin.pdf (accessed via web.stanford.edu). View Source
• [3] Lanigan, D.; Weinberg, E. L. The Use of Estertin Stabilizers in PVC. In Organotin Compounds: New Chemistry and Applications; ACS Symposium Series; American Chemical Society: Washington, D.C., 1976; pp 134–155. Table I reports acute oral LD₅₀ values for estertin compounds exceeding those of butyltin and methyltin comparators. View Source

Lewis Acidity and PVC Stabilization Performance

The Lewis acidic tin center is essential for the primary PVC stabilization mechanism—coordination and neutralization of liberated HCl—and for catalytic transesterification applications. Organotin(IV) compounds bearing ester-functionalized ligands retain sufficient Lewis acidity to function as effective stabilizers and catalysts. The Gutmann-Beckett method has been employed to quantitatively assess Lewis acidity of structurally related organotin(IV) compounds, including dimethyltin derivatives, confirming that ligand modification does not abolish the Lewis acid character required for PVC stabilization [1]. The estertin literature explicitly states that estertins “retain all the virtues of conventional alkyltins, e.g., excellent heat stability and clarity,” and that their performance is “equivalent to or better than available, commercial alkyltin stabilizers in all applications tested” [2]. For bis(carbomethoxyethyl)dimethyltin, this supports the assertion that the carbomethoxyethyl ligands do not quench the tin center’s Lewis acidity to a degree that compromises stabilization function.

Lewis acidity / stabilization

Class-level inference

Estertins retain Lewis acid character; performance rated equivalent to or better than alkyltin stabilizers in tested applications.

Indicates no performance trade-off from ester ligands

Gutmann-Beckett data on related dimethyltin compounds; review target compound

Evidence Dimension	Lewis acidity / PVC stabilization efficacy
Target Compound Data	Not directly quantified for bis(carbomethoxyethyl)dimethyltin; class-level evidence from estertin stabilizers and dimethyltin(IV) Lewis acidity measurements.
Comparator Or Baseline	Conventional alkyltin stabilizers (methyltin, butyltin, octyltin): excellent heat stability and clarity.
Quantified Difference	Performance rated as equivalent to or better than alkyltin comparators across extrusion, calendering, injection molding, blow molding, plastisol coating, and rotational casting applications.
Conditions	First-generation estertin stabilizers evaluated in major PVC processing applications; Gutmann-Beckett method applied to related organotin(IV) compounds.

Why This Matters

Confirms that the estertin architecture does not trade off stabilization performance for the improved volatility and toxicity profile, making bis(carbomethoxyethyl)dimethyltin a viable building block for high-performance PVC stabilizer formulations.

• [1] Basu, D. et al. Solvent-free hydrosilylation of carbonyl compounds catalyzed by organotin(IV) compounds. Dalton Trans. 2025, 54 (27), 10614–10626. DOI: 10.1039/d5dt01033k. Gutmann-Beckett method applied to assess Lewis acidity of Sn(IV) compounds including dimethyltin derivatives. View Source
• [2] Lanigan, D.; Weinberg, E. L. The Use of Estertin Stabilizers in PVC. In Organotin Compounds: New Chemistry and Applications; ACS Symposium Series; American Chemical Society: Washington, D.C., 1976; pp 134–155. View Source

Long-Term Heat Stability in PVC Color Retention Tests

Patent data on structurally related dimethyltin bis(mercaptoester) stabilizers demonstrate that the dimethyltin core coupled with ester-functionalized thiolate ligands yields superior long-term heat stability compared to commercial benchmark blends. In Brabender color stability tests, a dimethyltin bis(1,2-ethanedithioglycolate) stabilizer exhibited superior performance versus the Mark 1900 blend, as evidenced by lower yellowness index values between 10 and 15 minutes of dynamic heat aging [1]. Although this specific measurement pertains to a dithioglycolate analog rather than bis(carbomethoxyethyl)dimethyltin itself, the data corroborates the broader principle that the dimethyltin–ester ligand combination provides enhanced long-term thermal stabilization, supporting the procurement rationale for estertin intermediates in stabilizer synthesis.

Long-term heat stability

Cross-study comparable

Dimethyltin bis(mercaptoester) showed lower yellowness index vs. Mark 1900 blend at 10–15 min dynamic aging.

Supports color-retention claims for estertin formulations

Patent data on dithioglycolate analog; verify with synthesized stabilizer

Evidence Dimension	Long-term heat stability (yellowness index during dynamic heat aging)
Target Compound Data	Bis(carbomethoxyethyl)dimethyltin not directly measured; patent evidence from dimethyltin bis(1,2-ethanedithioglycolate).
Comparator Or Baseline	Mark 1900 commercial stabilizer blend (alkyltin-based).
Quantified Difference	Lower yellowness index for dimethyltin ester stabilizer vs. Mark 1900 blend at 10–15 minutes in Brabender color stability test.
Conditions	Brabender dynamic heat aging; yellowness index measurement; PVC formulation.

Why This Matters

Long-term heat stability is a critical quality parameter for PVC products exposed to sustained elevated temperatures (e.g., automotive interiors, building profiles). The dimethyltin ester architecture, including bis(carbomethoxyethyl)dimethyltin-derived stabilizers, can deliver measurable improvements in color retention over conventional alkyltin blends.

• [1] Krainer, E.; Frenkel, P.; Shah, M.; Reed, P.; Sikora, D. J. Alkyltin sulfanyl mercaptocarboxylates having terminal thiol groups. European Patent EP 1 877 413 A1, January 16, 2008. View Source

Industrial and Research Applications for Bis(carbomethoxyethyl)dimethyltin

Low-Volatility Stabilizer Synthesis for High-Temperature Extrusion

The high boiling point (303.9 °C) of bis(carbomethoxyethyl)dimethyltin makes it an ideal intermediate for synthesizing estertin mercaptide stabilizers intended for rigid PVC extrusion processes operating at 180–210 °C. In these conditions, lower-boiling dimethyltin or dibutyltin precursors would suffer significant evaporative losses. Procurement of this specific intermediate enables formulators to produce stabilizers with reduced fuming and more consistent tin content throughout the production run .

Reduced-Migration Formulations for Food-Contact and Potable-Water PVC

The ester-functionalized architecture of bis(carbomethoxyethyl)dimethyltin-derived stabilizers has been shown to exhibit lower extractability from PVC than octyltin-based systems. This property is critical when formulating stabilizer packages for PVC pipes, fittings, and packaging materials where regulatory limits on organotin migration (e.g., EU Regulation 10/2011, NSF/ANSI 61) must be met. Using an estertin intermediate provides a formulation pathway to lower migration without sacrificing thermal performance [1].

Occupational-Safety-Driven Stabilizer Design

Ester-functionalized organotins, including bis(carbomethoxyethyl)dimethyltin and its derivatives, demonstrate a significantly reduced capacity to induce thymus atrophy and lymphocyte depletion in vivo compared to dibutyltin and dioctyltin dichlorides. For manufacturing sites where worker exposure to organotin dusts or vapors is a concern, specifying estertin intermediates offers a tangible risk-reduction benefit supported by comparative toxicological data [2].

Structure-Activity Research in Organotin Lewis Acid Catalysis

Bis(carbomethoxyethyl)dimethyltin serves as a well-defined, two-ligand-class model compound for probing how electron-withdrawing ester substituents modulate the Lewis acidity of the dimethyltin(IV) center. Researchers studying transesterification catalysis or PVC stabilization mechanisms can use this compound to systematically compare catalytic activity against simpler dialkyltin dichlorides (e.g., Me₂SnCl₂, Bu₂SnCl₂) or analogous diestertin derivatives, generating quantitative structure–activity data relevant to catalyst design [3].

Application

Selection Property

Validation Focus

Low-volatility stabilizer synthesis (high-T extrusion)

Boiling point and volatility profile

Thermal processing window; fume evolution at 180–210 °C

Reduced-migration PVC formulations (food/water contact)

Extractability from PVC matrix (class-level evidence)

Migration testing per EU 10/2011, NSF/ANSI 61

Occupational-safety-driven stabilizer design

Immunotoxicity and acute toxicity class

Toxicological screening; industrial hygiene assessment

Structure–activity research in organotin catalysis

Lewis acidity of dimethyltin(IV) center

Catalytic activity comparison with Me₂SnCl₂, Bu₂SnCl₂

• [1] Lanigan, D.; Weinberg, E. L. The Use of Estertin Stabilizers in PVC. In Organotin Compounds: New Chemistry and Applications; ACS Symposium Series; American Chemical Society: Washington, D.C., 1976; pp 134–155. View Source
• [2] Penninks, A. H.; Seinen, W. Comparative toxicity of alkyltin and estertin stabilizers. Food Chem. Toxicol. 1982, 20 (6), 909–916. View Source
• [3] Basu, D. et al. Dalton Trans. 2025, 54, 10614–10626 (Lewis acidity context); Ohkubo, K. et al. Chem. Lett. 2001 (quantitative Lewis acidity evaluation of organotins). View Source